N,N-Dimethylaniline
N,N-Dimethylaniline
N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent.
N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline.
N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity.
N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline.
N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
121-69-7
VCID:
VC0042412
InChI:
InChI=1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3
SMILES:
CN(C)C1=CC=CC=C1
Molecular Formula:
C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
Molecular Weight:
121.18 g/mol
N,N-Dimethylaniline
CAS No.: 121-69-7
Reference Standards
VCID: VC0042412
Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
Molecular Weight: 121.18 g/mol
CAS No. | 121-69-7 |
---|---|
Product Name | N,N-Dimethylaniline |
Molecular Formula | C8H11N (CH3)2C6H3NH2 C8H11N C6H5N(CH3)2 C8H11N |
Molecular Weight | 121.18 g/mol |
IUPAC Name | N,N-dimethylaniline |
Standard InChI | InChI=1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3 |
Standard InChIKey | JLTDJTHDQAWBAV-UHFFFAOYSA-N |
SMILES | CN(C)C1=CC=CC=C1 |
Canonical SMILES | CN(C)C1=CC=CC=C1 |
Boiling Point | 381 °F at 760 mm Hg (NTP, 1992) 193.45 °C 193 °C 216-228 °C 192-194 °C 378°F |
Colorform | Pale-yellow, oily liquid [Note: A solid below 36 degrees F] Yellowish to brownish, oily liquid |
Density | 0.9557 at 68 °F (NTP, 1992) 0.9537 g/cu cm at 20 °C Relative density (water = 1): 0.97-1.07 Relative density (water = 1): 0.96 0.96 |
Flash Point | 145 °F (NTP, 1992) 145 °F (63 °C) (closed cup) 90-98 °C c.c. 62 °C 142°F |
Melting Point | 36.4 °F (NTP, 1992) 2.5 °C 2.1 °C 2.5°C 36°F |
Physical Description | N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent. Liquid PALE YELLOW-TO-BROWN LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR. YELLOW OILY LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR. Pale yellow, oily liquid with an amine-like odor. Pale yellow, oily liquid with an amine-like odor. [Note: A solid below 36°F.] |
Description | N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent. N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline. N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity. |
Related CAS | 35462-54-5 (hydriodide) 5882-44-0 (hydrochloride) 58888-49-6 (sulfate[1:1]) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.01 M In water, 1,454 mg/L at 25 °C Freely soluble in alcohol, chloroform, ether Soluble in acetone, benzene, organic solvents Soluble in oxygenated and chlorinated solvents Soluble in ethanol, ethyl ether, acetone, benzene; very soluble in chloroform 1.45 mg/mL Solubility in water: poor Solubility in water: none 2% |
Synonyms | (Dimethylamino)benzene; Dimethylaniline; Dimethylphenylamine; EP 210; N,N-Dimethylaminobenzene; N,N-Dimethylaniline; N,N-Dimethylbenzenamine; N,N-Dimethylphenylamine; NL 63-10P; NSC 7195; Versneller NL 63/10 |
Vapor Density | 4.17 (NTP, 1992) (Relative to Air) 4.17 (Air = 1) Relative vapor density (air = 1): 4.2 4.17 |
Vapor Pressure | 1 mm Hg at 85.1 °F (NTP, 1992) 0.70 mmHg 0.70 mm Hg at 25 °C Vapor pressure, Pa at 20 °C: Vapor pressure, Pa at 20 °C: 67 1 mmHg |
PubChem Compound | 949 |
Last Modified | Nov 11 2021 |
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